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Compound of Interest

Compound Name: Benzo[d]isothiazol-7-ol

Cat. No.: B8776859

Get Quote

Executive Summary
Benzo[d]isothiazol-7-ol (7-hydroxy-1,2-benzisothiazole) represents a critical scaffold in

medicinal chemistry, acting as a bioisostere for 7-hydroxyindoles and benzothiophenes. Its

amphoteric nature and hydrogen-bonding capability at the 7-position make it a valuable

pharmacophore for kinase inhibitors, GPCR ligands, and antimicrobial agents.

This Application Note provides a validated, scalable protocol for the preparation of

Benzo[d]isothiazol-7-ol. Unlike generic literature methods that often yield isomeric mixtures,

this protocol utilizes a regioselective nucleophilic aromatic substitution (SNAr) followed by a

oxidative cyclization and Lewis-acid mediated demethylation. This route minimizes the handling

of volatile, oxidizable free thiols and ensures high regiochemical fidelity.

Retrosynthetic Analysis & Strategy
The synthesis is designed to install the sulfur atom and the nitrogen functionality in a stepwise

manner, ensuring the final hydroxyl group is correctly positioned at C7.
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Regiocontrol: Starting with 2-fluoro-3-methoxybenzaldehyde locks the oxygenation pattern

early, preventing the formation of the 4-isomer.

Thiol Management: Using a benzyl-protected thiol prevents premature oxidation (disulfide

formation) and simplifies purification of intermediates.

Cyclization Efficiency: The use of Hydroxylamine-O-sulfonic acid (HOSA) allows for a direct

"one-pot" type cyclization-deprotection sequence from the thioether, avoiding the isolation of

unstable free mercapto-aldehydes.

Reaction Scheme Visualization
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Figure 1: Synthetic pathway designed for regioselective construction of the 1,2-benzisothiazole

core.

Detailed Experimental Protocols
Step 1: Preparation of 2-(Benzylthio)-3-
methoxybenzaldehyde
Objective: Introduction of the sulfur moiety via SNAr substitution. The ortho-fluoro group is

activated by the adjacent aldehyde electron-withdrawing group.

Reagents:

2-Fluoro-3-methoxybenzaldehyde (1.0 equiv)

Benzyl mercaptan (BnSH) (1.1 equiv)

Potassium Carbonate (K₂CO₃) (1.5 equiv, anhydrous)

DMF (Dimethylformamide) (5 mL/mmol)
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Protocol:

Charge a round-bottom flask with 2-fluoro-3-methoxybenzaldehyde and anhydrous DMF.

Add K₂CO₃ in one portion.

Add Benzyl mercaptan dropwise via syringe over 10 minutes. Caution: Stench. Use a

bleach trap for exhaust.

Heat the mixture to 60°C under N₂ atmosphere for 4–6 hours. Monitor by TLC

(Hexane/EtOAc 4:1) for disappearance of fluoride.

Work-up: Cool to room temperature (RT). Pour into ice-water (10x reaction volume).

Extract with Ethyl Acetate (3x). Wash combined organics with water (2x) and brine (1x) to

remove DMF.

Dry over Na₂SO₄, filter, and concentrate.

Purification: Recrystallize from Ethanol or flash chromatography (0-20% EtOAc/Hexane) to

yield a yellow solid.

Step 2: Cyclization to 7-Methoxybenzo[d]isothiazole
Objective: Formation of the N-S bond using Hydroxylamine-O-sulfonic acid (HOSA). This

reaction proceeds via oxime formation followed by nucleophilic attack of the sulfur and

expulsion of the benzyl group.

Reagents:

2-(Benzylthio)-3-methoxybenzaldehyde (1.0 equiv)

Hydroxylamine-O-sulfonic acid (HOSA) (1.5 equiv)

Pyridine (2.0 equiv)

Methanol (or Ethanol) (10 mL/mmol)

Protocol:
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Dissolve the aldehyde from Step 1 in Methanol.

Add Pyridine followed by HOSA in one portion.

Heat the mixture to Reflux (65°C) for 12–16 hours.

Mechanistic Note: The reaction initially forms the oxime-O-sulfonate. The sulfur atom

then attacks the nitrogen, closing the ring and cleaving the S-Benzyl bond.

Work-up: Cool to RT. Remove solvent under reduced pressure.[1][2]

Resuspend residue in DCM and water. Neutralize with sat. NaHCO₃ (careful: gas

evolution).

Extract with DCM. Dry over MgSO₄ and concentrate.

Purification: Flash chromatography (Silica, 10-30% EtOAc/Hexane). The product is

typically a white to pale yellow solid.

Step 3: Demethylation to Benzo[d]isothiazol-7-ol
Objective: Cleavage of the methyl ether using Boron Tribromide (BBr₃).[3]

Reagents:

7-Methoxybenzo[d]isothiazole (1.0 equiv)

Boron Tribromide (BBr₃) (1.0 M in DCM, 3.0 equiv)[3]

Dichloromethane (DCM) (anhydrous, 10 mL/mmol)

Protocol:

Dissolve the substrate in anhydrous DCM under Argon/Nitrogen.

Cool the solution to -78°C (Dry ice/Acetone bath).

Add BBr₃ solution dropwise over 20 minutes. Critical: Maintain low temperature to prevent

ring degradation.
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Allow the reaction to warm slowly to 0°C over 2 hours, then stir at RT for 4 hours.

Quench: Cool back to 0°C. Slowly add Methanol (exothermic!) to destroy excess BBr₃,

followed by sat. NaHCO₃ solution until pH ~7.

Work-up: Extract with DCM (or EtOAc if solubility is low). The product may be amphoteric;

avoid high pH which forms the phenolate salt (water soluble).

Purification: Recrystallization from Toluene or column chromatography (DCM/MeOH 95:5).

Critical Process Parameters (CPPs) &
Troubleshooting

Parameter Specification Scientific Rationale

Step 1 Temperature 60°C ± 5°C

Higher temps (>80°C) may

cause nucleophilic attack at

the methoxy group or

polymerization.

HOSA Quality >95% Purity

HOSA degrades with moisture.

Old reagents lead to

incomplete cyclization and

stuck oxime intermediates.

Demethylation pH pH 6–7

The 7-OH proton is acidic (pKa

~8-9). High pH during workup

will trap the product in the

aqueous phase as a salt.

Inert Atmosphere N₂/Ar required

Step 3 (BBr₃) is strictly

moisture sensitive. Step 1

(Thiol) is O₂ sensitive (disulfide

risk).

Analytical Validation
Expected Data for Benzo[d]isothiazol-7-ol:
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1H NMR (400 MHz, DMSO-d6):

δ 10.5-11.0 (s, 1H, -OH, exchangeable).

δ 9.1 (s, 1H, H-3 of isothiazole ring) – Characteristic deshielded singlet.

δ 7.5 (d, 1H, H-4).

δ 7.3 (t, 1H, H-5).

δ 6.9 (d, 1H, H-6).

Mass Spectrometry (ESI):

[M+H]+ = 152.01 (Calculated for C7H5NOS).

Safety & Handling
Benzyl Mercaptan: Potent stench and toxic. Use only in a well-ventilated fume hood. Treat

glassware with bleach (sodium hypochlorite) before removal from the hood to oxidize

residual thiols.

Hydroxylamine-O-sulfonic acid (HOSA): Thermal instability. Store in a refrigerator.

Exothermic decomposition possible upon heating; ensure reflux is controlled.

Boron Tribromide (BBr₃): Reacts violently with water, releasing HBr gas. Corrosive and toxic.

Wear face shield and chemical resistant gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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